Cas no 1804624-99-4 (Methyl 2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Methyl 2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804624-99-4
• MF: C₁₀H₁₀F₃IN₂O₃
• MW: 390.097685337067
• CID: 4838440
• Update Time: 2025-05-24

Methyl 2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C10H10F3IN2O3/c1-18-9(17)3-6-5(14)2-8(7(4-15)16-6)19-10(11,12)13/h2H,3-4,15H2,1H3
• InChI Key： RHQNCATXYAWUIN-UHFFFAOYSA-N
• SMILES： IC1C=C(C(CN)=NC=1CC(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 317
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate

Comprehensive Analysis of Methyl 2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804624-99-4)

The compound Methyl 2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804624-99-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy and iodo substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in Methyl 2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate is its versatility in organic synthesis. The presence of the aminomethyl group allows for further functionalization, making it a crucial building block in medicinal chemistry. Recent studies have highlighted its utility in creating novel heterocyclic compounds, which are often explored for their therapeutic potential. This aligns with the current trend in the pharmaceutical industry, where there is a strong focus on developing targeted therapies with minimal side effects.

From an analytical perspective, the trifluoromethoxy group in Methyl 2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate enhances its lipophilicity, which can improve membrane permeability in drug candidates. This property is particularly relevant in the context of central nervous system (CNS) drug development, a hot topic in modern pharmacology. Additionally, the iodo substituent offers opportunities for radio-labeling, making the compound useful in imaging and diagnostic applications.

The synthesis of Methyl 2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate typically involves multi-step reactions, including halogenation and esterification. Researchers often optimize these processes to achieve higher yields and purity, as demanded by regulatory standards in drug development. Given the increasing emphasis on green chemistry, there is also a push to develop more sustainable synthetic routes for such intermediates, reducing the use of hazardous reagents and solvents.

In the agrochemical sector, Methyl 2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate has shown promise as a precursor for novel pesticides. The trifluoromethoxy moiety is known to enhance the bioactivity of agrochemicals, contributing to their efficacy against resistant pest strains. This is particularly important as the agricultural industry faces challenges related to pest resistance and environmental sustainability.

Another area of interest is the compound's potential role in material science. The pyridine core, combined with its functional groups, could be exploited in the design of advanced materials, such as organic semiconductors or metal-organic frameworks (MOFs). These applications are gaining traction due to the global demand for innovative materials in electronics and energy storage solutions.

Quality control and characterization of Methyl 2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate are critical for its successful application. Techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure the compound meets the required specifications. Researchers and manufacturers must adhere to strict guidelines to maintain consistency and safety, especially when the compound is used in preclinical studies.

As the demand for specialized chemical intermediates grows, Methyl 2-(aminomethyl)-5-iodo-3-(trifluoromethoxy)pyridine-6-acetate is likely to remain a focal point in research and development. Its unique properties and adaptability make it a valuable asset in addressing some of the most pressing challenges in pharmaceuticals, agrochemicals, and materials science. Future studies may explore its derivatives for even broader applications, further solidifying its importance in the chemical industry.